![molecular formula Zr(SO4)2<br>O8S2Z B078030 Zirconium sulfate CAS No. 14644-61-2](/img/structure/B78030.png)
Zirconium sulfate
Overview
Description
Zirconium sulfate is a colorless microcrystalline solid . It can also be obtained as a white crystalline tetrahydrate, ZrSO4.4H2O . Both forms are soluble in water and noncombustible . It is corrosive to aluminum . It is used in chemical analysis, as an additive for lubricants, and for many other uses .
Synthesis Analysis
Zirconium sulfate is prepared by the action of sulfuric acid on zirconium oxide . The reaction is as follows: ZrO2 + 2 H2SO4 + H2O → Zr(SO4)2(H2O)x . The anhydrous sulfate is also known . These compounds adopt complex structures featuring 7- and 8-coordinated Zr centers .Molecular Structure Analysis
Zirconium sulfate adopts complex structures featuring 7- and 8-coordinated Zr centers . Both water and sulfate serve as ligands .Chemical Reactions Analysis
Zirconium sulfate is used in various chemical reactions. For instance, it has been used as a catalyst in the esterification of fatty acids with different alcohols .Physical And Chemical Properties Analysis
Zirconium sulfate is a colorless microcrystalline solid . It is also obtained as a white crystalline tetrahydrate, ZrSO4.4H2O . Both forms are soluble in water and noncombustible . It is corrosive to aluminum .Scientific Research Applications
Nanomaterial Synthesis
Zirconium sulfate is utilized in the synthesis of zirconia-based nanomaterials. These nanomaterials have a wide range of applications due to their unique properties. The synthesis methods include hydrothermal, solvothermal, sol–gel, microwave, solution combustion, and co-precipitation . Zirconia nanoparticles are particularly valued for their high resistance to crack propagation and thermal stability, making them suitable for various industrial applications.
Metallurgical Processes
In metallurgy, Zirconium sulfate plays a role in the basic sulfate precipitation method. This method is used to recover Zirconium from sulfuric acid leach solutions of minerals like eudialyte after the extraction of rare earth elements . The process allows for the selective precipitation of Zirconium, which is crucial for producing high-purity Zirconium compounds used in various alloys and nuclear reactors.
Fuel Cell Development
Zirconium sulfate is a precursor in the preparation of high surface area zirconium oxide, which is essential for solid oxide fuel cells . These fuel cells operate at high temperatures and can convert chemical energy into electrical energy with high efficiency. Zirconium oxide provides excellent ionic conductivity and chemical stability, which are critical for the long-term performance of these cells.
Biomedical Applications
The biomedical field benefits from the use of Zirconium sulfate in the development of bio-sensors and drug delivery systems. Zirconium-based compounds are biocompatible and can be used to create sensors that detect biological signals or to transport therapeutic agents to specific sites within the body .
Catalysis
Zirconium sulfate is used as a catalyst and catalyst support in various chemical reactions . Its surface properties and stability under reaction conditions make it an excellent choice for catalyzing reactions in the chemical industry, including those involved in the production of polymers and organic compounds.
Extraction and Purification
The compound is involved in the extraction and purification processes of Zirconium and Hafnium from sodium zirconate. Zirconium sulfate is used as feed for anion exchangers, which are part of the purification process to obtain high-quality Zirconium products .
Safety And Hazards
Future Directions
Zirconium-based nanomaterials, including zirconium sulfate, have found numerous applications as nanocatalysts, nanosensors, adsorbents, etc . Their exceptional biomedical applications in dentistry and drug delivery, and interesting biological properties, viz. anti-microbial, antioxidant, and anti-cancer activity, have further motivated researchers to explore their physico-chemical properties using different synthetic pathways .
properties
IUPAC Name |
zirconium(4+);disulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2H2O4S.Zr/c2*1-5(2,3)4;/h2*(H2,1,2,3,4);/q;;+4/p-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXAUZSQITFJWPS-UHFFFAOYSA-J | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Zr+4] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Zr(SO4)2, O8S2Zr | |
Record name | ZIRCONIUM SULFATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4837 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | zirconium(IV) sulfate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Zirconium(IV)_sulfate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0021466 | |
Record name | Zirconium(IV) sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0021466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Anhydrous zirconium sulfate is a colorless microcrystalline solid. Zirconium sulfate is also obtained as a white crystalline tetrahydrate, ZrSO4.4H2O. Both forms are soluble in water and noncombustible. It is corrosive to aluminum. It is used in chemical analysis, as an additive for lubricants, and for many other uses., Liquid; Pellets or Large Crystals, Hygroscopic; [HSDB] Colorless solid; [CAMEO] White powder; [MSDSonline] | |
Record name | ZIRCONIUM SULFATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4837 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Sulfuric acid, zirconium(4+) salt (2:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Zirconium sulfate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/8487 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
Crystalline solid. Converted to monohydrate at 100 °C, to anhydrous form at 380 °C; solubility in water at 18 °C: 52.5 g/100 g solution. A solution at room temperature deposits a solid on standing. The more dilute the solution the more rapid the decomposition /Zirconium sulfate tetrahydrate/, Soluble in water, Slightly soluble in ethanol | |
Record name | ZIRCONIUM DISULFATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2530 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
3 at 68 °F (approx.) (USCG, 1999) - Denser than water; will sink, 3.22 g/cu cm, White tetragonal crystals; density: 2.80 g/cu cm. Very soluble in water /Zirconium sulfate tetrahydrate/, White crystalline powder; bulk density: 70 lb/cu ft; decomposes to monohydrate at 100 °C; soluble in water; slightly soluble in alcohol; insoluble in hydrocarbons; aqueous solutions are strongly acidic; aqueous solutions will precipitate potassium ions and amino acids from solution; aqueous solutions are decomposed by bases and heat. /Zirconium sulfate tetrahydrate/ | |
Record name | ZIRCONIUM SULFATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4837 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | ZIRCONIUM DISULFATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2530 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Zirconium sulfate | |
Color/Form |
White crystals | |
CAS RN |
14644-61-2, 14475-73-1 | |
Record name | ZIRCONIUM SULFATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4837 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Sulfuric acid, zirconium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014475731 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Zirconium sulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014644612 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sulfuric acid, zirconium(4+) salt (2:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Zirconium(IV) sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0021466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Zirconium sulphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.162 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ZIRCONIUM SULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/01SJA33642 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | ZIRCONIUM DISULFATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2530 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
410 °C | |
Record name | ZIRCONIUM DISULFATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2530 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: Zirconium sulfate can exist in various hydrated forms. The most common form is zirconium sulfate tetrahydrate, with the molecular formula Zr(SO₄)₂·4H₂O and a molecular weight of 355.41 g/mol.
ANone: Several spectroscopic techniques are employed to characterize zirconium sulfate, including:
- X-ray diffraction (XRD): Used to determine the crystalline phases present in the material, differentiating between the amorphous, tetragonal, and monoclinic forms of zirconium oxide present. [, , ]
- X-ray fluorescence (XRF): Used to analyze the elemental composition, confirming the presence of zirconium, sulfur, and other elements like titanium or hafnium. []
- X-ray photoelectron spectroscopy (XPS): Used to study the chemical state and surface composition, revealing the interaction of zirconium sulfate with supports like HMS. []
- Fourier transform infrared spectroscopy (FTIR): Employed to identify functional groups and study the acidity of the material, differentiating between Lewis and Brønsted acid sites. [, , ]
- UV-Vis Diffuse Reflectance Spectroscopy: Provides information on the coordination environment of zirconium within the material. []
ANone: Yes, zirconium sulfate can be effectively supported on various materials to enhance its catalytic performance and stability. These supports include:
- Zirconia: Supporting zirconium sulfate on zirconia can increase its surface area and acidity, leading to enhanced catalytic activity in reactions such as 2-propanol dehydration and cumene dealkylation. []
- Activated carbon (AC): Supporting zirconium sulfate on activated carbon can result in a water-tolerant solid acid catalyst with improved activity and hydrophobicity compared to unsupported zirconium sulfate. This supported catalyst has shown effectiveness in esterification reactions. []
- Hexagonal mesoporous silica (HMS): Zirconium sulfate can be impregnated on HMS to create a stable catalyst with a high surface area. This catalyst has shown promise in the esterification of bulky organic molecules, such as gossypol. [, ]
A: Zirconium sulfate is recognized as a solid acid catalyst and exhibits activity in various organic reactions. Its catalytic properties are primarily attributed to the presence of both Lewis and Brønsted acid sites on its surface. [, ]
ANone: Zirconium sulfate finds application as a catalyst in a variety of organic reactions, including:
- Synthesis of 2-ethoxyethyl acetate: Studies have explored the use of silica-supported zirconium sulfate tetrahydrate as a catalyst for this reaction. The strong interaction between the active compound and the support through hydrogen bonding and dehydration contributes to the high catalytic activity. [] Theoretical investigations using the ASED-MO method have provided insights into the reaction mechanism, suggesting the adsorption of 2-ethoxyethanol on the catalyst surface through hydrogen bonding. []
- Catalytic cracking of Cornus wilsoniana oil: Research has shown that KF-modified catalysts, particularly KF supported on CaO, exhibit higher catalytic activity compared to lanthanum oxide, zirconium sulfate, and calcium oxide alone in this process. While zirconium sulfate showed catalytic activity, its efficiency was lower compared to the KF-modified catalysts. []
- Synthesis of 7-hydroxy-4-methylcoumarin: Zirconium sulfate tetrahydrate has demonstrated effective catalytic activity in the synthesis of 7-hydroxy-4-methylcoumarin from 1,3-benzenediol and ethyl acetoacetate under microwave irradiation. []
- Friedel-Crafts alkylation of p-cresol: Sulfated zirconia has been investigated as a catalyst for the alkylation of p-cresol with cyclohexene. Studies revealed that sulfated zirconia exhibited higher activity and selectivity for the O-alkylated product compared to other catalysts such as dodecatungstophosphoric acid (DTP) supported on K10 clay and ZnCl2/K10. []
- Dehydration of 1,4-butanediol to tetrahydrofuran (THF): Zirconium sulfate has shown promise as a catalyst for the efficient and safe dehydration of 1,4-butanediol to THF. Pretreating the catalyst at high temperatures with an inert gas further enhances its activity. [, ]
- Esterification reactions:
- Zirconium sulfate tetrahydrate has been successfully used as a solid acid catalyst for the methyl esterification of rapeseed oil sediment to reduce its acid value and improve its suitability for biodiesel production. []
- A novel fibrous zirconium sulfate solid acid catalyst, prepared using collagen fiber as a matrix, has demonstrated high catalytic activity in the esterification of acrylic acid and n-octanol for the synthesis of n-butyl acetate. []
A: Yes, computational chemistry techniques like the ASED-MO method (including atomic repellent energy) have been employed to investigate the surface structure and catalytic mechanisms of zirconium sulfate. [, ]
- Surface Structure: ASED-MO calculations have been used to study the interaction of zirconium sulfate tetrahydrate with silica support, showing that strong hydrogen bonding and dehydration contribute to the uniform dispersion of the active compound on the support. []
- Reaction Mechanisms: This method has also been used to study the mechanism of 2-ethoxyethyl acetate synthesis by layered zirconium sulfate tetrahydrate. The calculations provided insights into the adsorption pattern of reactants on the catalyst surface and the energy profile of the reaction pathway. []
ANone: Zirconium sulfate is soluble in water, but its solubility is affected by factors such as temperature, pH, and the presence of other ions.
ANone: Yes, several alternatives to zirconium sulfate exist, depending on the specific application. For example:
- Catalysts: Several other solid acid catalysts can be used as alternatives to zirconium sulfate, such as zeolites, heteropolyacids, ion-exchange resins, and other metal oxides like titanium dioxide. The choice of catalyst depends on the specific reaction, desired selectivity, and cost considerations. [, , ]
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.